![molecular formula C21H21N3O B5604750 2-(4-methoxyphenyl)-7-methyl-5-pyrrolidin-1-ylindolizine-6-carbonitrile](/img/structure/B5604750.png)
2-(4-methoxyphenyl)-7-methyl-5-pyrrolidin-1-ylindolizine-6-carbonitrile
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Overview
Description
The compound appears to be part of a class of molecules that include functional groups and structural motifs common in synthetic organic chemistry, particularly in the development of heterocyclic compounds. These molecules are of interest due to their potential applications in various fields, including material science and pharmaceuticals, due to their unique chemical and physical properties.
Synthesis Analysis
Synthesis of related compounds involves multistep synthetic routes that incorporate techniques such as condensation reactions, cyclization, and substitutions. For instance, a regioselective [4 + 2] annulation approach has been used for the synthesis of 5-acylindolizine-7-carbonitriles, providing access to poly-substituted pyridines in an atom-economical fashion (Kim et al., 2021).
Molecular Structure Analysis
X-ray crystallography is a common method used to determine the molecular structure of synthesized compounds. For example, the molecular structure of similar heterocyclic compounds has been established using single-crystal X-ray diffraction, revealing their crystalline forms and confirming the expected molecular geometries (Moustafa & Girgis, 2007).
Mechanism of Action
Safety and Hazards
Future Directions
The study of complex organic molecules like “2-(4-methoxyphenyl)-7-methyl-5-pyrrolidin-1-ylindolizine-6-carbonitrile” is a vibrant area of research, with potential applications in areas such as medicinal chemistry, materials science, and synthetic methodology . Future research could involve exploring the synthesis and reactivity of this compound, investigating its potential biological activity, and studying its physical and chemical properties in more detail .
properties
IUPAC Name |
2-(4-methoxyphenyl)-7-methyl-5-pyrrolidin-1-ylindolizine-6-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O/c1-15-11-18-12-17(16-5-7-19(25-2)8-6-16)14-24(18)21(20(15)13-22)23-9-3-4-10-23/h5-8,11-12,14H,3-4,9-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILURTVSASSDUHM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=CC(=CN2C(=C1C#N)N3CCCC3)C4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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